Cas no 28129-52-4 (Bovinone)

Bovinone structure
Bovinone structure
Product Name:Bovinone
CAS No:28129-52-4
MF:C26H36O4
MW:412.561648368835
CID:275157
PubChem ID:15379535
Update Time:2024-02-29

Bovinone Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
    • 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
    • 2,5-Dihydroxy-3-geranylgeranyl-1,4-benzoquinone
    • Bovinon
    • Bovinone
    • Boviquinone 4
    • p-Benzoquinone,2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-(8CI)
    • 3-Geranylgeranyl-2,5-dihydroxy-1,4-benzoquinone
    • Boviquinone-4
    • TFA3BH8YTC
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
    • 28129-52-4
    • DTXSID501109434
    • 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
    • 2,5-Dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-2,5-cyclohexadiene-1,4-dione
    • p-Benzoquinone, 2,5-dihydroxy-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
    • 2,5-dihydroxy-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]cyclohexa-2,5-diene-1,4-dione
    • CHEBI:176033
    • Inchi: 1S/C26H36O4/c1-18(2)9-6-10-19(3)11-7-12-20(4)13-8-14-21(5)15-16-22-25(29)23(27)17-24(28)26(22)30/h9,11,13,15,17,27,30H,6-8,10,12,14,16H2,1-5H3/b19-11+,20-13+,21-15+
    • InChI Key: FXIRKSMTDSBFCE-YKBIRWAZSA-N
    • SMILES: OC1C(C=C(C(C=1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)O)=O

Computed Properties

  • Exact Mass: 412.26135963g/mol
  • Monoisotopic Mass: 412.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 825
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 7.2
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